4-(p-Chlorohydrocinnamamido)benzoic acid, ethyl ester

• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol
• IUPAC Name: ethyl 4-[3-(4-chlorophenyl)propanoylamino]benzoate
• InChI: InChI=1S/C18H18ClNO3/c1-2-23-18(22)14-6-10-16(11-7-14)20-17(21)12-5-13-3-8-15(19)9-4-13/h3-4,6-11H,2,5,12H2,1H3,(H,20,21)
• InChI Key: FZDNRNXNIZHWJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=C(C=C2)Cl

Description

4-(p-Chlorohydrocinnamamido)benzoic acid, ethyl ester is a useful research compound. Its molecular formula is C18H18ClNO3 and its molecular weight is 331.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 30.0 g. of 4-(p-chlorocinnamamido)benzoic acid, ethyl ester, 500 mg. of 10% palladium on carbon, and 150 ml. of tetrahydrofuran is hydrogenated in a Parr apparatus, over a 2 hour period, repressurizing until hydrogen uptake is complete. The mixture is filtered, and the filtrate is evaporated. The solid is crystallized from 175 ml. of ethanol, giving 26.8 g. of the desired product as white crystals, m.p. 163°-165° C.